Cas no 1292324-66-3 ((4R)-4-aminopyrrolidin-2-one)

• Product Name: (4R)-4-aminopyrrolidin-2-one
• CAS No: 1292324-66-3
• MF: C₄H₈N₂O
• MW: 100.119120597839
• MDL: MFCD14635511
• CID: 2190122
• PubChem ID: 27369174
• Update Time: 2025-05-28

(4R)-4-aminopyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-aminopyrrolidin-2-one
• (4R)-4-aminopyrrolidin-2-one
• (R)-4-amino-pyrrolidin-2-one
• CS-0046660
• EN300-7055497
• D72849
• MFCD14635511
• DB-290184
• AKOS017344568
• SCHEMBL8282228
• 1292324-66-3

• MDL： MFCD14635511
• Inchi： 1S/C4H8N2O/c5-3-1-4(7)6-2-3/h3H,1-2,5H2,(H,6,7)/t3-/m1/s1
• InChI Key： JIMSBKAHGYGPLD-GSVOUGTGSA-N
• SMILES： O=C1C[C@H](CN1)N

Computed Properties

• Exact Mass: 100.063662883g/mol
• Monoisotopic Mass: 100.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (328 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (4R)-4-aminopyrrolidin-2-one

Comprehensive Overview of (4R)-4-aminopyrrolidin-2-one (CAS No. 1292324-66-3): Properties, Applications, and Research Insights

The compound (4R)-4-aminopyrrolidin-2-one (CAS No. 1292324-66-3) is a chiral pyrrolidinone derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. As a stereospecific building block, it plays a pivotal role in the synthesis of complex molecules, particularly in the development of small-molecule therapeutics and enzyme inhibitors. Its 4R-configuration ensures high enantiomeric purity, making it invaluable for asymmetric synthesis.

Recent trends in drug discovery emphasize the importance of chiral intermediates like (4R)-4-aminopyrrolidin-2-one, as they contribute to improved drug efficacy and reduced side effects. Researchers frequently search for "CAS 1292324-66-3 suppliers" or "4R-aminopyrrolidinone synthesis," reflecting its demand in academic and industrial laboratories. The compound's pyrrolidinone core is also a hotspot in neuropharmacology, with studies exploring its potential in modulating neurotransmitter systems.

From a chemical perspective, (4R)-4-aminopyrrolidin-2-one exhibits a polar aprotic nature, facilitating its solubility in organic solvents like DMSO and methanol. Its primary amine group allows for versatile derivatization, enabling the creation of amide or urea linkages—a feature often exploited in peptidomimetic design. Analytical techniques such as HPLC and chiral chromatography are critical for quality control, ensuring the compound's optical purity meets stringent research standards.

In the context of green chemistry, synthetic routes to 1292324-66-3 are being optimized to reduce waste and energy consumption. Queries like "sustainable synthesis of 4-aminopyrrolidinones" highlight the growing emphasis on environmentally friendly production methods. Additionally, computational chemists utilize this compound as a molecular scaffold in virtual screening campaigns, leveraging its rigid yet functionalizable structure.

The biomedical applications of (4R)-4-aminopyrrolidin-2-one extend to kinase inhibition and GPCR targeting, areas dominating recent PubMed publications. Its relevance in cancer research and neurodegenerative diseases is underscored by its ability to mimic proline residues in bioactive peptides. For instance, modifications of its lactam ring have yielded compounds with enhanced blood-brain barrier permeability—a key consideration in CNS drug development.

Regulatory and safety profiles of CAS 1292324-66-3 are well-documented, with no significant hazards under standard handling conditions. However, researchers often inquire about "stability of 4R-aminopyrrolidin-2-one" or "storage recommendations," emphasizing the need for proper handling to preserve its stereochemical integrity. Suppliers typically provide technical data sheets detailing its spectroscopic properties (e.g., NMR, IR) and recommended storage temperatures.

In summary, (4R)-4-aminopyrrolidin-2-one (CAS No. 1292324-66-3) represents a versatile and pharmacologically relevant intermediate. Its intersection with cutting-edge topics like precision medicine and AI-driven drug discovery ensures its continued prominence in scientific literature. Future directions may explore its utility in bioconjugation or as a template for catalysis, further expanding its industrial and academic footprint.